4-bromo-7-methoxy-1-benzofuran
Overview
Description
4-bromo-7-methoxy-1-benzofuran is a chemical compound with the molecular weight of 255.07 . It is a powder at room temperature .
Synthesis Analysis
Benzofuran compounds are synthesized through various methods. One method involves a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds . Another method constructs the benzofuran ring using proton quantum tunneling, which has fewer side reactions and high yield .Chemical Reactions Analysis
While specific chemical reactions involving 4-bromo-7-methoxy-1-benzofuran are not mentioned in the search results, benzofuran compounds are known to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .Physical And Chemical Properties Analysis
4-bromo-7-methoxy-1-benzofuran is a powder at room temperature . It has a molecular weight of 255.07 .Scientific Research Applications
Anti-Tumor Activity
Benzofuran compounds, including 4-bromo-7-methoxy-1-benzofuran, have shown strong anti-tumor activities . They have been utilized as anticancer agents . A series of benzofuran-2-yl-(4,5-dihydro-3,5-substituted diphenylpyrazol-1-yl)methanone compounds have been obtained by microwave-assisted synthesis (MWI). The anticancer activity of this class of compounds against the human ovarian cancer cell line A2780 was evaluated .
Antibacterial Properties
Benzofuran compounds have demonstrated significant antibacterial properties . These properties make them valuable in the development of new antibacterial agents .
Anti-Oxidative Effects
Benzofuran derivatives have shown strong anti-oxidative activities . These compounds can be used to combat oxidative stress, which is linked to various diseases including cancer and neurodegenerative disorders .
Anti-Viral Applications
Some benzofuran compounds have anti-hepatitis C virus activity and are expected to be effective therapeutic drugs for hepatitis C disease .
Anti-Inflammatory Activities
Benzofuran compounds have also demonstrated anti-inflammatory activities . They can potentially be used in the treatment of inflammatory diseases .
Alzheimer’s Disease Treatment
An oral active and blood–brain barrier permeable benzofuran analog has been found to exhibit potent anti-amyloid aggregation activity, which can provide an alternative treatment for Alzheimer’s disease .
Bone Anabolic Agent
Benzofuran compounds can also be used as bone anabolic agents . They can potentially be used in the treatment of bone-related diseases .
Fluorescent Sensor for Analgesic
Benzofuran compounds can be used as a fluorescent sensor for analgesic . This can be particularly useful in the field of medical diagnostics .
Safety and Hazards
Future Directions
Benzofuran compounds, including 4-bromo-7-methoxy-1-benzofuran, have attracted the attention of chemical and pharmaceutical researchers worldwide due to their strong biological activities and potential applications . They are considered potential natural drug lead compounds . Future research will likely focus on developing new therapeutic agents from benzofuran compounds to address resistance to antibiotics .
Mechanism of Action
Target of Action
Benzofuran compounds, including 4-bromo-7-methoxy-1-benzofuran, are known to have a wide range of biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . They have been shown to have significant cell growth inhibitory effects on different types of cancer cells .
Mode of Action
It is known that the unique structural features of benzofuran make it a privileged structure in the field of drug discovery . The 4-position of the benzofuran may be substituted or unsubstituted but good antimicrobial activity was exhibited when the substituent on the 4-position contained halogens or hydroxyl groups .
Biochemical Pathways
Benzofuran compounds are known to affect a wide range of biological and pharmacological activities .
Pharmacokinetics
It is known that benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications .
Result of Action
Some substituted benzofurans have been shown to have dramatic anticancer activities .
Action Environment
Benzofuran compounds are widely distributed in higher plants such as asteraceae, rutaceae, liliaceae, and cyperaceae .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-bromo-7-methoxy-1-benzofuran can be achieved through a multi-step process involving the bromination of a benzofuran derivative followed by methoxylation.", "Starting Materials": [ "2-benzofuran carboxylic acid", "Phosphorus tribromide", "Dimethyl sulfoxide", "Sodium methoxide", "Methanol", "Hydrochloric acid", "Sodium bicarbonate", "Ethyl acetate" ], "Reaction": [ "Conversion of 2-benzofuran carboxylic acid to 2-benzofuran carboxylic acid chloride using phosphorus tribromide in dimethyl sulfoxide", "Bromination of 2-benzofuran carboxylic acid chloride with bromine in ethyl acetate to yield 4-bromo-2-benzofuran carboxylic acid chloride", "Conversion of 4-bromo-2-benzofuran carboxylic acid chloride to 4-bromo-2-benzofuran carboxylic acid using sodium bicarbonate", "Conversion of 4-bromo-2-benzofuran carboxylic acid to 4-bromo-7-methoxy-1-benzofuran using sodium methoxide and methanol", "Purification of the final product using hydrochloric acid and ethyl acetate" ] } | |
CAS RN |
1258960-00-7 |
Product Name |
4-bromo-7-methoxy-1-benzofuran |
Molecular Formula |
C9H7BrO2 |
Molecular Weight |
227.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
